Cas no 2171162-40-4 (2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid
• CAS No: 2171162-40-4
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6069465
• PubChem ID: 165564598
• Update Time: 2025-05-24

2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid
• 2-(2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,3-thiazol-4-yl)acetic acid
• 2171162-40-4
• EN300-1551480

• Inchi： 1S/C25H25N3O5S/c1-2-21(24(31)26-12-22-27-15(14-34-22)11-23(29)30)28-25(32)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14,20-21H,2,11-13H2,1H3,(H,26,31)(H,28,32)(H,29,30)/t21-/m0/s1
• InChI Key： AKRWOZIJUSDQEW-NRFANRHFSA-N
• SMILES： S1C=C(CC(=O)O)N=C1CNC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Additional information on 2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid

Compound CAS No 2171162-40-4: 2-(2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic Acid

The compound with CAS No 2171162-40-4, known as 2-(2-{(2S)-butanamidomethyl}-thiazol-4-yl)acetic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biochemistry. This compound is characterized by its unique structure, which includes a thiazole ring system and a methoxycarbonyl group, making it a valuable target for research and development.

The synthesis of this compound involves a series of intricate reactions, including the formation of the thiazole ring and the subsequent introduction of the acetic acid moiety. The stereochemistry at the butanamide position is critical, as it determines the biological activity of the compound. Recent studies have shown that this compound exhibits promising antimicrobial and anti-inflammatory properties, making it a potential candidate for drug development.

In terms of applications, this compound has been extensively studied for its role in cancer therapy. Researchers have found that it can selectively target certain types of cancer cells, leading to apoptosis without significantly affecting healthy cells. This selective targeting is attributed to the unique interaction between the thiazole ring and specific cellular receptors.

The latest research on this compound has also explored its potential in the field of bioconjugation. By modifying the methoxycarbonyl group, scientists have been able to create bioconjugates that can deliver drugs directly to target sites within the body. This approach has shown great promise in improving drug efficacy and reducing side effects.

In addition to its therapeutic applications, this compound has also been used as a building block in the synthesis of more complex molecules. Its versatility in chemical reactions makes it an invaluable tool in organic synthesis. Researchers have successfully utilized this compound to construct libraries of compounds with diverse biological activities.

The study of this compound has also led to advancements in our understanding of thiazole chemistry. The thiazole ring system is known for its stability and reactivity, making it a popular choice in drug design. By modifying substituents on the thiazole ring, scientists can fine-tune the biological properties of the resulting compounds.

In conclusion, CAS No 2171162-40-4 represents a significant advancement in organic chemistry with wide-ranging applications in medicine and biotechnology. Its unique structure and versatile reactivity make it a valuable compound for both academic research and industrial development. As research continues, it is expected that this compound will play an even greater role in shaping the future of drug discovery.